Cas no 1314756-38-1 (1-(3,5-dichloro-2-methoxyphenyl)cyclobutan-1-amine)

• Product Name: 1-(3,5-dichloro-2-methoxyphenyl)cyclobutan-1-amine
• CAS No: 1314756-38-1
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• CID: 6537458
• PubChem ID: 117367103
• Update Time: 2025-05-20

1-(3,5-dichloro-2-methoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloro-2-methoxyphenyl)cyclobutan-1-amine
• EN300-1967319
• 1314756-38-1

• Inchi： 1S/C11H13Cl2NO/c1-15-10-8(11(14)3-2-4-11)5-7(12)6-9(10)13/h5-6H,2-4,14H2,1H3
• InChI Key： IXAGADGKOUGZPV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C1(CCC1)N)Cl

Computed Properties

• Exact Mass: 245.0374194g/mol
• Monoisotopic Mass: 245.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3,5-dichloro-2-methoxyphenyl)cyclobutan-1-amine

1-(3,5-Dichloro-2-Methoxyphenyl)Cyclobutan-1-Amine: A Comprehensive Overview

The compound 1-(3,5-dichloro-2-methoxyphenyl)cyclobutan-1-amine, with CAS No. 1314756-38-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a substituted phenyl group and an amine functional group. The presence of chlorine atoms at the 3 and 5 positions of the phenyl ring, along with a methoxy group at the 2 position, imparts distinctive electronic and steric properties to the molecule. These features make it a valuable subject for research in drug discovery, material science, and chemical synthesis.

Recent studies have highlighted the potential of cyclobutane-containing compounds in medicinal chemistry due to their ability to form stable ring structures that can interact with biological targets in unique ways. The cyclobutane ring in this compound is particularly interesting because it introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific receptors or enzymes. This property has led researchers to explore its applications in designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 1-(3,5-dichloro-2-methoxyphenyl)cyclobutan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of chlorine atoms and the methoxy group is achieved through electrophilic aromatic substitution reactions, which are well-established methods in organic chemistry. Once the phenyl ring is fully substituted, it is coupled with a cyclobutane ring via nucleophilic aromatic substitution or other coupling reactions. The final step involves introducing the amine group, which can be achieved through reductive amination or other amine-forming reactions.

One of the most promising aspects of this compound is its potential as a building block for more complex molecules. The combination of a cyclobutane ring and an amine group provides a versatile platform for further functionalization. For instance, researchers have explored the use of this compound as a precursor for synthesizing macrocyclic compounds, which are known for their ability to form stable complexes with metal ions and other biomolecules. Additionally, the presence of electron-withdrawing groups on the phenyl ring makes this compound an attractive candidate for use in metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In terms of pharmacological activity, recent studies have demonstrated that cyclobutane-containing amines can exhibit potent inhibitory effects on various enzymes and receptors associated with diseases such as cancer and inflammation. For example, one study reported that derivatives of this compound showed significant activity against protein kinase C (PKC), an enzyme that plays a critical role in cell signaling pathways involved in cancer progression. Another study highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are important targets for treating conditions like hypertension and diabetes.

The biopharmaceutical properties of this compound are also under investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) profile to assess its suitability as an orally active drug candidate. Initial findings suggest that the compound has moderate solubility in aqueous solutions but exhibits poor permeability across biological membranes due to its rigid structure and high molecular weight. To address these challenges, scientists are experimenting with various strategies to improve its bioavailability, such as incorporating lipophilic substituents or developing prodrug forms.

In conclusion, 1-(3,5-dichloro-2-methoxyphenyl)cyclobutan-1-amine is a versatile and intriguing molecule with significant potential in both academic research and industrial applications. Its unique structure provides a foundation for exploring novel synthetic routes and developing innovative therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly play an increasingly important role in advancing our understanding of organic chemistry and drug discovery.